Cas no 4553-89-3 (Chocolate Brown HT (Technical Grade))

• Product Name: Chocolate Brown HT (Technical Grade)
• CAS No: 4553-89-3
• MF: C₂₇H₁₈N₄Na₂O₉S₂
• MW: 652.562765598297
• MDL: MFCD01747711
• CID: 45164
• PubChem ID: 20687
• Update Time: 2025-04-18

Chocolate Brown HT (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• disodium 4,4'-[[2,4-dihydroxy-5-(hydroxymethyl)-1,3-phenylene]bis(azo)]bisnaphthalene-1-sulphonate
• FOOD BROWN 3, CI NO 20285
• 1538 Brown
• Brown HT
• Certicol Brown N Extra
• Cetricol Brown RS
• CIFOODBROWN3
• Food Brown 3
• CIFOODBROWN3;LS-194959 ;1538 Brown;C.I.20285;Certicol Brown N Extra
• Chocolate brown HT
• 4353-89-3
• FT-0775120
• Q424541
• disodium;4-[2-[3-(hydroxymethyl)-4,6-dioxo-5-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]cyclohex-2-en-1-ylidene]hydrazinyl]naphthalene-1-sulfonate
• BCP27990
• Chocolate Brown HT (Technical Grade)
• 4553-89-3
• Disodium;4-[(2Z)-2-[(5Z)-3-(hydroxymethyl)-4,6-dioxo-5-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]cyclohex-2-en-1-ylidene]hydrazinyl]naphthalene-1-sulfonate
• DTXSID9020324

• MDL： MFCD01747711
• Inchi： 1S/C27H20N4O9S2.2Na/c32-14-15-13-22(30-28-20-9-11-23(41(35,36)37)18-7-3-1-5-16(18)20)27(34)25(26(15)33)31-29-21-10-12-24(42(38,39)40)19-8-4-2-6-17(19)21;;/h1-13,28-29,32H,14H2,(H,35,36,37)(H,38,39,40);;/q;2*+1/p-2
• InChI Key： TUQJHVRCALPCHU-UHFFFAOYSA-L
• SMILES： S(C1C=CC(=C2C=CC=CC2=1)NN=C1C(C(CO)=CC(C1=O)=NNC1C=CC(=C2C=CC=CC2=1)S(=O)(=O)[O-])=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 652.03100
• Monoisotopic Mass: 652.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 5
• Complexity: 1350
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234A^2

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 241.29000
• LogP: 7.69710
• Vapor Pressure: Not available

Chocolate Brown HT (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates